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Compound of Interest

Compound Name: Diisodecyl adipate

Cat. No.: B167166 Get Quote

For Immediate Reference: Essential Safety and Handling Information for Diisodecyl Adipate

This guide provides crucial safety and logistical information for laboratory professionals

handling Diisodecyl adipate. Adherence to these procedures is vital for ensuring personal

safety and proper disposal. While some safety data sheets (SDS) classify Diisodecyl adipate
as a non-hazardous substance, others categorize it as an irritant, necessitating careful

handling to minimize exposure.[1][2][3][4][5]

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against potential exposure. The following table

summarizes the recommended PPE for handling Diisodecyl adipate.
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Body Part
Personal Protective

Equipment
Specifications and Remarks

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles.

In situations with a potential for

splashing, a face shield should

be worn in addition to goggles.

[5][6] An eyewash station

should be readily accessible.

[4]

Skin

Impervious gloves (e.g., nitrile

rubber, neoprene, or butyl

rubber) and protective clothing.

While some sources state skin

protection is not required, it is

good practice to wear gloves

to avoid potential irritation.[1]

[4] Protective clothing or a lab

coat is recommended.

Respiratory

Not generally required under

normal conditions with

adequate ventilation.

A NIOSH-approved respirator

should be used if aerosols are

generated or if irritation is

experienced.[1][4]

Quantitative Safety Data
The following table outlines key quantitative data for Diisodecyl adipate, critical for safe

handling and storage.

Parameter Value Source

CAS Number 27178-16-1 [1][7]

Molecular Formula C₂₆H₅₀O₄ [4]

Molecular Weight 426 g/mol [4]

Flash Point
221 °C (430 °F) - 226 °C (439

°F)
[4][8]

Oral LD50 (Rat) > 5000 mg/kg - 20,500 mg/kg [1][9]
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Standard Operating Procedure for Diisodecyl
Adipate
This section details the step-by-step procedures for the safe handling, storage, and disposal of

Diisodecyl adipate.

Handling and Storage
Engineering Controls: Handle Diisodecyl adipate in a well-ventilated area.[2][8] Use a local

exhaust ventilation system if there is a potential for aerosol generation.[3]

Safe Handling Practices: Avoid contact with skin and eyes.[3] Wash hands thoroughly after

handling.[1] Avoid breathing vapors or aerosols.[1]

Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated

place.[1][2] Keep away from strong oxidizing agents and sources of heat or ignition, as it can

form explosive mixtures with air upon intense heating.[1][4]

Accidental Release Measures
Spill Containment: For spills, immediately evacuate the area.[1] Wear appropriate PPE,

including respiratory protection if aerosols are present.[4]

Clean-up: Cover drains to prevent entry into the sewer system.[1] Absorb the spill with an

inert, non-combustible material (e.g., sand, earth, Chemizorb®).[1]

Disposal of Spill Debris: Collect the absorbed material and place it in a suitable, labeled

container for disposal.[2] Clean the affected area thoroughly.[1]

First Aid Procedures
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Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.[4][10]

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and water.[4] If skin

irritation occurs, get medical advice.[3][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[4] Remove contact

lenses if present and easy to do. Continue

rinsing. If irritation persists, seek medical

attention.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention if you feel unwell.

[1][4]

Disposal Plan
Waste Characterization: Diisodecyl adipate is not classified as a hazardous waste under

RCRA. However, state and local regulations may vary.

Container Management: Leave the chemical in its original container.[1] Do not mix with other

waste.[1] Handle uncleaned containers as you would the product itself.[1]

Disposal Method: Dispose of the waste material in accordance with all applicable federal,

state, and local environmental regulations.[1][3] This may involve sending it to a licensed

waste disposal company.[3]

Process Flow Diagram
The following diagram illustrates the lifecycle of Diisodecyl adipate within a laboratory setting,

from receipt to disposal.

Caption: Workflow for safe handling of Diisodecyl adipate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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